Butyl 5-Hydroxypentanoate

• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol
• IUPAC Name: butyl 5-hydroxypentanoate
• InChI: InChI=1S/C9H18O3/c1-2-3-8-12-9(11)6-4-5-7-10/h10H,2-8H2,1H3
• InChI Key: JNAUONONFMHIKO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CCCCO

Description

Butyl 5-Hydroxypentanoate is a useful research compound. Its molecular formula is C9H18O3 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

87 mg (0.5 mmol) of butyl 5-hydroxypropionate purified by distillation, 0.39 g (0.6 mmol, 1.2 equivalents) of N,N-diethyl-α,α-difluoro-[4-(1H,1H,2H,2H-perfluorodecyl)benzyl]amine (compound c) produced in Example 1, and 0.5 ml of heptane were put into a PFA container, and reacted in a nitrogen atmosphere at 100° C. for 3 hours. After the reaction, an aqueous saturated sodium hydrogencarbonate solution was added thereto for neutralization, and then the product was extracted out with dichloromethane. The solvent was evaporated away, followed by purification through silica gel column chromatography (solvent: dichloromethane/diethyl ether mixed solvent) to give a product. The main product was butyl 5-fluoropentanoate, and its yield was 92%.